Cas no 34334-04-8 (4-(2-Morpholin-4-ylethoxy)benzonitrile)

• Product Name: 4-(2-Morpholin-4-ylethoxy)benzonitrile
• CAS No: 34334-04-8
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 294772
• PubChem ID: 2994074
• Update Time: 2025-10-31

4-(2-Morpholin-4-ylethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[2-(4-morpholinyl)ethoxy]-
• 4-(2-Morpholin-4-ylethoxy)benzonitrile
• 4-(2-morpholin-4-yl-ethoxy)-benzonitrile
• 4-(2-morpholinoethoxy)benzonitrile
• 4-[2-(4-morpholinyl)ethoxy]benzonitrile
• J-513334
• AKOS000211804
• 4-[2-(morpholin-4-yl)ethoxy]benzonitrile
• MS-22292
• CS-0323452
• FT-0709021
• MFCD07772850
• DTXSID20388155
• KQTJRPZKCNRDQC-UHFFFAOYSA-N
• SCHEMBL424774
• 34334-04-8
• DB-068972

• Inchi： 1S/C13H16N2O2/c14-11-12-1-3-13(4-2-12)17-10-7-15-5-8-16-9-6-15/h1-4H,5-10H2
• InChI Key： KQTJRPZKCNRDQC-UHFFFAOYSA-N
• SMILES： O1CCN(CCOC2C=CC(C#N)=CC=2)CC1

Computed Properties

• Exact Mass: 232.12100
• Monoisotopic Mass: 232.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 1.16
• Melting Point: 87 °C
• Boiling Point: 401.6°Cat760mmHg
• Flash Point: 196.7°C
• Refractive Index: 1.561
• PSA: 45.49000
• LogP: 1.20718

Additional information on 4-(2-Morpholin-4-ylethoxy)benzonitrile

Introduction to 4-(2-Morpholin-4-ylethoxy)benzonitrile (CAS No. 34334-04-8)

4-(2-Morpholin-4-ylethoxy)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 34334-04-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzonitrile derivatives, characterized by the presence of a nitrile group (-CN) attached to a benzene ring, which is further functionalized with an ethoxy group linked to a morpholine moiety. The unique structural features of this molecule make it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The morpholine substituent in the molecule introduces a significant level of biological activity, as morpholine derivatives are well-known for their pharmacological properties. Morpholine-containing compounds often exhibit favorable pharmacokinetic profiles, including enhanced solubility and bioavailability, which are critical factors in drug design. The ethoxy group, on the other hand, provides an additional layer of functionalization, allowing for further chemical modifications and interactions with biological targets. This dual functionality makes 4-(2-Morpholin-4-ylethoxy)benzonitrile a versatile scaffold for medicinal chemists.

In recent years, there has been growing interest in exploring the potential of benzonitrile derivatives as pharmacological agents. The nitrile group in these compounds can participate in various chemical reactions, including hydrolysis and reduction, which can be exploited to develop prodrugs or active intermediates. Moreover, the electron-withdrawing nature of the nitrile group can influence the electronic properties of the molecule, affecting its binding affinity to biological targets. These characteristics have made benzonitrile derivatives valuable tools in drug discovery and development.

One of the most compelling aspects of 4-(2-Morpholin-4-ylethoxy)benzonitrile is its potential application in the treatment of various diseases. Current research indicates that this compound may exhibit inhibitory activity against several enzymes and receptors involved in pathological processes. For instance, studies have suggested that benzonitrile derivatives can interact with target proteins in a manner that disrupts disease-related signaling pathways. This has led to investigations into their role in managing conditions such as inflammation, neurodegeneration, and metabolic disorders.

The morpholine moiety plays a crucial role in modulating the biological activity of this compound. Morpholine derivatives are known for their ability to enhance binding affinity and selectivity towards certain biological targets. This property is particularly valuable in drug design, as it allows for the development of molecules that are highly specific to their intended targets while minimizing off-target effects. The presence of both morpholine and ethoxy groups in 4-(2-Morpholin-4-ylethoxy)benzonitrile suggests that it may possess enhanced pharmacological properties compared to simpler benzonitrile derivatives.

Recent advancements in computational chemistry and molecular modeling have further facilitated the exploration of 4-(2-Morpholin-4-ylethoxy)benzonitrile's potential applications. These techniques have enabled researchers to predict how this compound might interact with biological targets at the molecular level, providing valuable insights into its mechanism of action. Such computational studies have been instrumental in guiding experimental efforts and optimizing drug-like properties.

In addition to its potential therapeutic applications, 4-(2-Morpholin-4-ylethoxy)benzonitrile has also been explored as a key intermediate in synthetic chemistry. The presence of multiple functional groups makes it a versatile building block for constructing more complex molecules. Researchers have leveraged its reactivity to develop novel synthetic routes that could be applied to other pharmacologically relevant compounds. This underscores the importance of this compound not only as a potential drug itself but also as a tool for discovering new therapeutic agents.

The synthesis of 4-(2-Morpholin-4-ylethoxy)benzonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic strategies include nucleophilic substitution reactions, condensation reactions, and cyclization processes. Each step must be meticulously controlled to avoid unwanted side products and ensure the integrity of the final product. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability, which is essential for both research and industrial applications.

Quality control and analytical characterization are critical aspects of working with 4-(2-Morpholin-4-ylethoxy)benzonitrile. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its structure and purity. These analytical methods provide detailed information about the molecular structure and chemical composition, ensuring that the compound meets the required standards for pharmaceutical use.

The pharmacological evaluation of 4-(2-Morpholin-4-ylethoxy)benzonitrile has revealed several promising properties that make it an attractive candidate for further development. In vitro studies have demonstrated its ability to inhibit specific enzymes and receptors associated with various diseases. For example, preliminary findings suggest that it may interfere with inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Additionally, it has shown potential as an antioxidant agent by scavenging reactive oxygen species (ROS).

Preclinical studies have provided further insights into the safety and efficacy profile of this compound. Animal models have been used to assess its toxicity profile and pharmacokinetic behavior under various conditions. These studies have helped identify potential adverse effects and optimal dosing regimens for future clinical trials. The results from these preclinical investigations are crucial for determining whether 4-(2-Morpholin-4-ylethoxy)benzonitrile warrants further development into a clinical candidate.

The future prospects for 4-(2-Morpholin-4-ylethoxy)benzonitrile are promising, given its unique structural features and demonstrated biological activity. Ongoing research aims to optimize its pharmacological properties through structural modifications and explore new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its development process.

In conclusion, 4-(2-Morpholin-4-ylethoxy)benzonitrile (CAS No 34334 04 8) represents a significant advancement in pharmaceutical chemistry with its dual functionality offering diverse applications The integration morpholine ethoxy groups along nitrile moiety positions it as an excellent candidate exploring novel therapeutic strategies In light latest scientific findings continued exploration potential this compound holds promise contributing field medicinal chemistry addressing unmet medical needs